Cas no 114676-59-4 (H-cis-Hyp-OMe.HCl)

H-cis-Hyp-OMe·HCl is a protected derivative of hydroxyproline, commonly used in peptide synthesis and pharmaceutical research. The cis-configuration of the hydroxyproline moiety provides structural specificity, making it valuable for studying collagen-like peptides and bioactive compounds. The methyl ester (OMe) and hydrochloride (HCl) modifications enhance solubility and stability, facilitating handling and purification. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with standard protecting group strategies. Its precise stereochemistry ensures reproducibility in constructing complex peptide architectures, supporting applications in drug development and biochemical studies. High purity and consistent quality make it a reliable choice for researchers.

H-cis-Hyp-OMe.HCl structure

Product Name:H-cis-Hyp-OMe.HCl

CAS No:114676-59-4

MF:C₆H₁₁NO₃^.HCl

MW:181.61738

MDL:MFCD00082536

CID:130415

PubChem ID:12764090

Update Time:2025-06-07

H-cis-Hyp-OMe.HCl Chemical and Physical Properties

Names and Identifiers

- (2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
- (2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate HCl
- D- Proline, 4-hydroxy-, methyl ester, hydrochloride (1:1), (4R)-
- Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
- D-Proline, 4-Hydroxy
- Cis-4-Hydroxy-D-proline Methyl ester HCl
- Methyl 4-hydroxypyrrolidine-2-carboxylate HCl
- Cis-4-hydroxy-proline Methyl ester hydrochloride -D-
- D-Proline, 4-hydroxy-, Methyl ester, hydrochloride, (4R)-
- (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid methyl ester hydrochloride
- (2R,4R)-4-Hydroxy-2-(methoxycarbonyl)pyrrolidine hydrochloride, cis-4-Hydroxy-D-proline methyl ester hydrochloride
- D-Proline, 4-hydroxy-, methyl ester, hydrochloride (1:1), (4R)-
- HY-76105
- SCHEMBL475806
- (2R,4R)-4-hydroxy-2-methoxycarbonylpyrrolidine hydrochloride
- EN300-108156
- 4-(R)-Hydroxypyrrolidine-2-(R)-carboxylic acid methyl ester hydrochloride
- 114676-59-4
- KLGSHNXEUZOKHH-TYSVMGFPSA-N
- 4-Hydroxy-D-proline methyl ester hydrochloride
- AS-20028
- cis-4-Hydroxy-D-proline methyl ester hydrochloride, AldrichCPR
- CS-M0680
- (2R,4R)-METHYL4-HYDROXYPYRROLIDINE-2-CARBOXYLATEHYDROCHLORIDE
- AKOS000278312
- AKOS005257105
- AC-32545
- D-Proline, 4-hydroxy-, methyl ester (hydrochloride)
- (2R,4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
- cis-4-Hydroxy-D-proline methyl ester hydrochloride
- methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
- MFCD00082536
- H-cis-Hyp-OMe.HCl
- MDL： MFCD00082536
- Inchi： InChI=1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5-;/m1./s1
- InChI Key： KLGSHNXEUZOKHH-TYSVMGFPSA-N
- SMILES： COC(=O)[C@H]1C[C@H](CN1)O.Cl

Computed Properties

Exact Mass: 181.0505709g/mol
Monoisotopic Mass: 181.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: 121-123 ºC
PSA: 58.56000
LogP: 0.01300

H-cis-Hyp-OMe.HCl Security Information

Signal Word：Warning
Hazard Statement： H302;H319
Warning Statement： P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：2-8 °C

H-cis-Hyp-OMe.HCl Pricemore >>

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